Cas no 3007-70-3 (Benzenamine, N-heptyl-)

• Product Name: Benzenamine, N-heptyl-
• CAS No: 3007-70-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 311818
• PubChem ID: 137787
• Update Time: 2025-04-19

Benzenamine, N-heptyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-heptyl-
• N-heptylaniline
• 1-Heptanamine, N-phenyl-
• AC1L3BDD
• Aniline, N-heptyl-
• Heptylamine, N-phenyl-
• Heptyl-phenyl-amine
• N-(heptyl)aniline
• N-Heptyl-anilin
• N-heptyl-aniline
• N-heptylbenzenamine
• N-n-Heptylanilin
• NSC79262
• SureCN169335
• heptylaniline
• CHEMBL106128
• NSC-79262
• CCG-40398
• DTXSID60184138
• NSC 79262
• WLN: 7MR
• 3007-70-3
• AKOS009262454
• SCHEMBL169335

• Inchi： 1S/C13H21N/c1-2-3-4-5-9-12-14-13-10-7-6-8-11-13/h6-8,10-11,14H,2-5,9,12H2,1H3
• InChI Key： JHXGAYWKTQKNGW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.92
• Boiling Point: 293.4°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.524
• PSA: 12.03
• LogP: 4.14190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines